O,O-Dibenzyl (-)-Actinonin
O,O-Dibenzyl (-)-Actinonin
Brand Name:
Vulcanchem
CAS No.:
460754-33-0
VCID:
VC0020275
InChI:
InChI=1S/C33H47N3O5/c1-4-5-8-18-28(21-30(37)35-41-23-27-16-11-7-12-17-27)32(38)34-31(25(2)3)33(39)36-20-13-19-29(36)24-40-22-26-14-9-6-10-15-26/h6-7,9-12,14-17,25,28-29,31H,4-5,8,13,18-24H2,1-3H3,(H,34,38)(H,35,37)/t28-,29+,31+/m1/s1
SMILES:
CCCCCC(CC(=O)NOCC1=CC=CC=C1)C(=O)NC(C(C)C)C(=O)N2CCCC2COCC3=CC=CC=C3
Molecular Formula:
C33H47N3O5
Molecular Weight:
565.7 g/mol
O,O-Dibenzyl (-)-Actinonin
CAS No.: 460754-33-0
Reference Standards
VCID: VC0020275
Molecular Formula: C33H47N3O5
Molecular Weight: 565.7 g/mol
CAS No. | 460754-33-0 |
---|---|
Product Name | O,O-Dibenzyl (-)-Actinonin |
Molecular Formula | C33H47N3O5 |
Molecular Weight | 565.7 g/mol |
IUPAC Name | (2R)-N-[(2S)-3-methyl-1-oxo-1-[(2S)-2-(phenylmethoxymethyl)pyrrolidin-1-yl]butan-2-yl]-2-pentyl-N'-phenylmethoxybutanediamide |
Standard InChI | InChI=1S/C33H47N3O5/c1-4-5-8-18-28(21-30(37)35-41-23-27-16-11-7-12-17-27)32(38)34-31(25(2)3)33(39)36-20-13-19-29(36)24-40-22-26-14-9-6-10-15-26/h6-7,9-12,14-17,25,28-29,31H,4-5,8,13,18-24H2,1-3H3,(H,34,38)(H,35,37)/t28-,29+,31+/m1/s1 |
Standard InChIKey | UAKVQDJESYHMIP-HZFRXHCASA-N |
Isomeric SMILES | CCCCC[C@H](CC(=O)NOCC1=CC=CC=C1)C(=O)N[C@@H](C(C)C)C(=O)N2CCC[C@H]2COCC3=CC=CC=C3 |
SMILES | CCCCCC(CC(=O)NOCC1=CC=CC=C1)C(=O)NC(C(C)C)C(=O)N2CCCC2COCC3=CC=CC=C3 |
Canonical SMILES | CCCCCC(CC(=O)NOCC1=CC=CC=C1)C(=O)NC(C(C)C)C(=O)N2CCCC2COCC3=CC=CC=C3 |
Synonyms | N4-Benzyloxy-N1-[1-(2-(S)-benzyloxy-methyl-pyrrolidine-1-carbonyl)-2-(S)-methyl-propyl]-2-(R)-pentylsuccinamide; (2R)-N1-[(1S)-2-Methyl-1-[[(2S)-2-[(phenylmethoxy)methyl]-1-pyrrolidinyl]carbonyl]propyl]-2-pentyl-N4-(phenylmethoxy)butanediamide; |
PubChem Compound | 11192303 |
Last Modified | Nov 11 2021 |
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